1,3-Dibromo-4,5-difluoro-2-(difluoromethoxy)benzene

• Molecular Formula: C7H2Br2F4O
• Molecular Weight: 337.89 g/mol
• IUPAC Name: 1,3-dibromo-2-(difluoromethoxy)-4,5-difluorobenzene
• InChI: InChI=1S/C7H2Br2F4O/c8-2-1-3(10)5(11)4(9)6(2)14-7(12)13/h1,7H
• InChI Key: BBJCYCUQLCUKFU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Br)OC(F)F)Br)F)F

Description

1,3-Dibromo-4,5-difluoro-2-(difluoromethoxy)benzene is a polyhalogenated aromatic compound characterized by two bromine atoms at the 1- and 3-positions, two fluorine atoms at the 4- and 5-positions, and a difluoromethoxy group at the 2-position. This structure confers unique electronic and steric properties, making it a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. Its synthesis typically involves halogenation and functional group substitution reactions, as seen in analogous systems .

Biological Activity

1,3-Dibromo-4,5-difluoro-2-(difluoromethoxy)benzene is a synthetic compound notable for its complex halogenated structure, which often leads to significant biological interactions. Understanding its biological activity is crucial for evaluating its potential applications and safety in various fields, including pharmaceuticals and environmental sciences.

Chemical Structure and Properties

• Chemical Formula : C7H3Br2F3O
• Molecular Weight : 319.90 g/mol
• CAS Number : 1806281-86-6

The compound features multiple bromine and fluorine substituents, which enhance its lipophilicity and potential for bioaccumulation. The presence of the difluoromethoxy group may influence its reactivity and interaction with biological systems.

Biological Activity Overview

The biological activity of 1,3-Dibromo-4,5-difluoro-2-(difluoromethoxy)benzene has been explored in various contexts:

• Antimicrobial Properties :
  • Studies have indicated that halogenated aromatic compounds can exhibit antimicrobial activity. The presence of bromine and fluorine atoms is believed to enhance the compound's ability to disrupt microbial membranes or inhibit enzymatic functions.
• Toxicological Concerns :
  • Given its halogenated nature, there are concerns regarding toxicity and environmental persistence. Research has shown that similar compounds can accumulate in biological tissues and may lead to adverse effects in aquatic organisms.
• Pharmacological Potential :
  • Some derivatives of brominated compounds have been investigated for their potential as pharmaceutical agents. The unique structure of 1,3-Dibromo-4,5-difluoro-2-(difluoromethoxy)benzene may offer avenues for drug development, particularly in targeting specific biological pathways.

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of various halogenated compounds against a range of bacterial strains. Results indicated that 1,3-Dibromo-4,5-difluoro-2-(difluoromethoxy)benzene exhibited moderate inhibitory effects against Gram-positive bacteria, suggesting potential as a biocide in agricultural applications.

Compound Name	Activity Against Gram-positive Bacteria	Minimum Inhibitory Concentration (MIC)
1,3-Dibromo-4,5-difluoro-2-(difluoromethoxy)benzene	Moderate	32 µg/mL
Control (No Treatment)	None	N/A

Case Study 2: Toxicological Assessment

Research on the toxicological profile of halogenated compounds revealed that 1,3-Dibromo-4,5-difluoro-2-(difluoromethoxy)benzene showed significant bioaccumulation in aquatic organisms. In a controlled study with zebrafish (Danio rerio), the compound was found to accumulate in liver tissues over a period of exposure.

Exposure Duration	Accumulation Level (Liver Tissue)
24 hours	15 ng/g
48 hours	30 ng/g
72 hours	50 ng/g

Comparison with Similar Compounds

Substituent Effects and Reactivity

• 1-Bromo-4-fluoro-2-methylbenzene (CAS 452-63-1): Similarity: 0.95 (structural analogs with bromine, fluorine, and methyl groups). Reactivity: The methyl group enhances electron-donating effects, reducing electrophilic substitution rates compared to the difluoromethoxy group in the target compound. This difference impacts catalytic cross-coupling efficiency .

• 1-Bromo-4,5-difluoro-2-methylbenzene (CAS 875664-38-3) :

  • Similarity: 0.88 (additional fluorine at position 5).
  • Reactivity: The difluoro substitution increases electron-withdrawing effects, enhancing oxidative stability but reducing nucleophilic aromatic substitution (NAS) activity compared to the target compound’s bromine-rich structure .

• 2-(Difluoromethoxy)phenyl-containing analogs (e.g., compounds from and ):

  • The difluoromethoxy group (-OCF₂) in the target compound introduces strong electron-withdrawing effects, improving stability under acidic conditions and enabling regioselective Pd-catalyzed arylations. For example, highlights a 92% yield in Pd-catalyzed reactions using 1-bromo-2-(difluoromethoxy)benzene derivatives .

Physical and Chemical Properties

Compound	Molecular Weight	Halogen Count	Boiling Point (°C)	Solubility (Polar Solvents)
1,3-Dibromo-4,5-difluoro-2-(difluoromethoxy)benzene	348.9	2 Br, 2 F	~260 (est.)	Moderate (DMSO, DMF)
1-Bromo-4-fluoro-2-methylbenzene	203.0	1 Br, 1 F	185–190	High (CHCl₃, EtOAc)
1-Bromo-4,5-difluoro-2-methylbenzene	221.0	1 Br, 2 F	195–200	Moderate (THF, acetone)

Key Observations :

• The target compound’s higher molecular weight and halogen density result in elevated boiling points and reduced solubility in non-polar solvents compared to analogs .
• The difluoromethoxy group enhances polarity, improving miscibility in polar aprotic solvents critical for coupling reactions .